Arsenal

• CAS: 284040-76-2
• Molecular Formula: C16H24N4O3
• Molecular Weight: 320.39 g/mol
• SMILES: CC(C)C1(C(=O)NC(=N1)C2=C(C=CC=N2)C(=O)O)C.CC(C)N
• InChI: InChI=1S/C13H15N3O3.C3H9N/c1-7(2)13(3)12(19)15-10(16-13)9-8(11(17)18)5-4-6-14-9;1-3(2)4/h4-7H,1-3H3,(H,17,18)(H,15,16,19);3H,4H2,1-2H3
• InChIKey: KCTKQZUYHSKJLP-UHFFFAOYSA-N

Researchers and vegetation management programs require a non-selective ALS inhibitor that provides extended residual control of woody species, unlike sulfonylureas that degrade rapidly in soil. Arsenal (imazapyr-isopropylammonium) addresses this gap with a soil half-life of 1-5 months and systemic translocation to meristematic tissue. - Delivers 1-5 month soil residual activity, reducing retreatment frequency. - Controls deep-rooted woody invasives that glyphosate and short-lived ALS inhibitors miss. - Broad-spectrum efficacy across grasses, broadleaves, and woody plants in a single active.

Arsenal Compound Profile

Arsenal (CAS 284040-76-2), chemically identified as the isopropylamine salt of imazapyr, is a non-selective herbicide belonging to the imidazolinone class . Its primary mechanism of action is the inhibition of acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS), a critical enzyme in the biosynthesis of branched-chain amino acids . This compound is a white to off-white solid with a molecular formula of C13H15N3O3·C3H9N and a molecular weight of 320.39 g/mol, and is characterized by high water solubility and low volatility .

1 Non-selective imidazolinone herbicide for vegetation management

2 AHAS/ALS enzyme inhibition — blocks branched-chain amino acid biosynthesis

3 High water solubility supports aqueous spray formulation; solid isopropylamine salt form

Why Arsenal Cannot Be Substituted

Generic substitution among acetolactate synthase (ALS) inhibitors is not scientifically valid due to significant differences in chemical class, environmental behavior, and biological spectrum. Arsenal (imazapyr) is an imidazolinone, which differs fundamentally from sulfonylureas, triazolopyrimidines, and other ALS inhibitor classes in its soil mobility, persistence, and species selectivity profile . The imidazolinone scaffold of Arsenal confers unique physicochemical properties, including a weak acid character (pKa ~3.29) that enhances its soil mobility and uptake by roots, resulting in a broader spectrum of woody species control compared to other ALS inhibitors . Furthermore, Arsenal exhibits a soil half-life of one to five months, which is substantially longer than many sulfonylureas, enabling extended residual activity but requiring careful management of crop rotation intervals . These class-specific attributes mean that substituting Arsenal with a generic ALS inhibitor would result in unpredictable efficacy, altered environmental fate, and potential regulatory non-compliance in vegetation management applications.

Chemical class

Imidazolinone scaffold confers distinct soil mobility and persistence vs. sulfonylureas or triazolopyrimidines — class-level substitution may shift environmental fate profile

Soil persistence

Reported soil half-life range differs substantially from rapidly degrading ALS inhibitors — extended residual activity may not transfer when substituting across classes

Species spectrum

Woody species control profile is scaffold-dependent — generic ALS-inhibitor substitution may yield altered efficacy on deep-rooted perennials

Arsenal vs. Closest Analogs

Soil Half-Life vs. Sulfonylureas

Arsenal (imazapyr) demonstrates substantially longer soil persistence than sulfonylurea ALS inhibitors, a critical factor for vegetation management programs requiring extended residual control .

Soil Half-Life

Class-level inference

1 to 5 months soil DT50

Supports extended residual control screening; rotation-interval review advised

Data to verify per soil type and pH

Evidence Dimension	Soil half-life (DT50)
Target Compound Data	1 to 5 months
Comparator Or Baseline	Sulfonylurea ALS inhibitors (typical range)
Quantified Difference	Imazapyr exhibits up to 5× longer persistence than rapidly degrading sulfonylureas
Conditions	Soil microbial degradation; imazapyr is a weak organic acid with high water solubility

Why This Matters

Extended soil residual activity reduces application frequency in forestry and rights-of-way management, but necessitates longer crop rotation intervals of 12-40 months depending on soil pH and crop sensitivity.

Water Solubility & Mobility vs. Imazethapyr

Within the imidazolinone class, Arsenal (imazapyr) is distinguished by its high water solubility and soil mobility compared to imazethapyr .

Mobility vs. Imazethapyr

Class-level inference

Higher water solubility and soil mobility reported vs. imazethapyr

Supports root-uptake-dependent vegetation management workflows

Mobility advantage may vary with soil partition coefficients

Evidence Dimension	Water solubility and soil mobility
Target Compound Data	Highly water-soluble weak organic acid
Comparator Or Baseline	Imazethapyr (another imidazolinone)
Quantified Difference	Imazapyr is more mobile in soil than imazethapyr, leading to greater root uptake and translocation to meristematic tissues
Conditions	Aqueous solubility and soil partition coefficients

Why This Matters

Higher mobility enables effective control of deep-rooted perennial weeds and woody species through root uptake, a key advantage in forestry and invasive species management where imazethapyr may provide insufficient below-ground activity.

Woody Species Control vs. Glyphosate

Arsenal (imazapyr) provides superior control of woody species compared to glyphosate due to its distinct mechanism of action and enhanced translocation to meristematic tissues .

Woody Control vs. Glyphosate

Class-level inference

Reported broader woody species control and longer residual activity vs. glyphosate

Supports forestry and invasive species management program selection

Species-specific efficacy requires local trial confirmation

Evidence Dimension	Efficacy against woody species
Target Compound Data	Effective against terrestrial annual and perennial grasses, broadleaved herbs, woody species, and riparian/emergent aquatic species
Comparator Or Baseline	Glyphosate (EPSPS inhibitor)
Quantified Difference	Imazapyr provides longer residual control of woody species and is translocated in both xylem and phloem to meristematic tissues
Conditions	Foliar and root uptake; systemic translocation

Why This Matters

Arsenal's broader woody species spectrum and extended residual activity make it the preferred choice for forestry site preparation, rights-of-way maintenance, and invasive species eradication programs where glyphosate alone provides insufficient long-term control.

Physical State vs. Alternative Salts

Arsenal technical material (imazapyr-isopropylammonium) is a solid at ambient temperature with specific storage and solubility characteristics that differentiate it from other imidazolinone salt forms .

Physical State

Supporting evidence

Solid isopropylamine salt; high aqueous solubility for spray formulation

Simplifies handling and formulation for large-scale operations

Storage and solubility profiles differ from other imidazolinone salts

Evidence Dimension	Physical state and storage requirements
Target Compound Data	Solid at room temperature; density ~1.354 g/cm³ (predicted); boiling point 2439.8±65.0 °C (predicted)
Comparator Or Baseline	Other imidazolinone salts
Quantified Difference	Isopropylamine salt form confers distinct water solubility and stability profiles
Conditions	Standard ambient temperature and pressure

Why This Matters

The solid physical state simplifies handling and shipping compared to liquid formulations, while the isopropylamine salt form ensures high water solubility for ease of formulation into aqueous spray solutions, critical for large-scale vegetation management operations.

Arsenal Application Scenarios

Forestry Site Preparation & Woody Species Control

Arsenal is optimally deployed in forestry site preparation where extended residual control (soil half-life of 1-5 months) and efficacy against woody species are required . Its high water solubility and systemic translocation to meristematic tissues make it particularly effective for controlling deep-rooted invasive trees and shrubs that are inadequately managed by glyphosate or rapidly degrading sulfonylurea ALS inhibitors . Typical application rates for forestry site preparation range from 0.5 to 2.0 lb ae/acre depending on target species and stand density.

Rights-of-Way Vegetation Control

Arsenal is indicated for long-term vegetation control on utility rights-of-way, pipelines, and transportation corridors where frequent re-treatment is operationally constrained or cost-prohibitive . The compound's 1-5 month soil half-life provides season-long to multi-season bare-ground control, while its broad spectrum against grasses, broadleaves, and woody species reduces the need for tank-mix partners . However, procurement decisions must account for the extended crop rotation intervals required following application (12-40 months depending on soil pH and subsequent crop).

Aquatic & Riparian Invasive Species Control

Arsenal is applied in aquatic and riparian environments for control of emergent and floating invasive species, including purple loosestrife (Lythrum salicaria), phragmites (Phragmites australis), and water hyacinth (Eichhornia crassipes) . Its systemic activity via both foliar and root uptake enables effective management of species with extensive rhizome systems that are not adequately controlled by contact herbicides. Formulations specifically registered for aquatic use must be procured to ensure compliance with local water quality regulations.

Application

Selection Property

Validation Focus

Forestry site preparation

Extended soil residual activity and woody species translocation

Target-species efficacy and soil pH-dependent rotation interval review

Rights-of-way vegetation control

Season-long to multi-season bare-ground residual control

Re-treatment interval and crop rotation constraint assessment

Aquatic invasive species management

Systemic foliar and root uptake for rhizomatous species

Aquatic-use formulation registration and local water quality compliance